1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 1-[(3,5-dimethylcyclohexyl)amino]propan-2-ol
• InChI: InChI=1S/C11H23NO/c1-8-4-9(2)6-11(5-8)12-7-10(3)13/h8-13H,4-7H2,1-3H3
• InChI Key: KUFMFMAXQXXPQA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)NCC(C)O)C

Description

1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol is a cycloaliphatic amino alcohol derivative characterized by a 3,5-dimethylcyclohexylamine group attached to a propan-2-ol backbone. Notably, commercial availability of this compound is currently discontinued, as indicated by supplier listings . Its structural features, including the cyclohexyl ring and methyl substituents, suggest moderate lipophilicity and steric bulk, which may influence its reactivity and interactions in biological or synthetic contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol can be synthesized through a multi-step process involving the following key steps:

Formation of 3,5-Dimethylcyclohexylamine: This intermediate is prepared by the hydrogenation of 3,5-dimethylcyclohexanone in the presence of ammonia and a suitable catalyst.

Alkylation Reaction: The 3,5-dimethylcyclohexylamine is then reacted with 2-chloropropanol under basic conditions to form 1-[(3,5-dimethylcyclohexyl)amino]propan-2-ol.

Industrial Production Methods: The industrial production of 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol typically involves large-scale synthesis using the same synthetic routes mentioned above. The process is optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and catalyst concentration .

Chemical Reactions Analysis

Types of Reactions: 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or esters.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like thionyl chloride or phosphorus tribromide are employed for substitution reactions.

Major Products Formed:

Oxidation: Formation of 1-[(3,5-dimethylcyclohexyl)amino]propan-2-one.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of 1-[(3,5-dimethylcyclohexyl)amino]propan-2-halides or esters.

Scientific Research Applications

1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential effects on biological systems and its role in biochemical pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand for certain receptors or enzymes, modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The following section compares 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol with three structurally related amino propan-2-ol derivatives, focusing on substituent groups, commercial status, and inferred properties.

Table 1: Key Features of 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol and Analogous Compounds

Compound Name	Substituent Group	Molecular Formula	Molecular Weight (g/mol)	Purity	Availability	Key Features
1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol	3,5-Dimethylcyclohexylamino	N/A	N/A	N/A	Discontinued	Cycloaliphatic structure; potential for steric hindrance
1-{[(3,5-Dimethylphenyl)methyl]amino}propan-2-ol	3,5-Dimethylbenzylamino	C12H19NO	193.28	≥95%	Discontinued	Aromatic analog; increased lipophilicity due to phenyl group
1-(tert-Dodecylthio)propan-2-ol	tert-Dodecylthio	N/A	N/A	N/A	REACH-regulated	Thioether linkage; potential redox activity
1-(N,N-bis(2-Hydroxyethyl)amino)propan-2-ol	N,N-bis(2-Hydroxyethyl)amino	N/A	N/A	N/A	REACH-regulated	Hydrophilic; multiple hydroxyl groups enhance solubility

Structural and Functional Differences

• Cycloaliphatic vs. Aromatic Substituents: The target compound’s 3,5-dimethylcyclohexylamino group contrasts with the 3,5-dimethylbenzylamino substituent in 1-{[(3,5-Dimethylphenyl)methyl]amino}propan-2-ol . The cyclohexyl ring likely imparts greater conformational flexibility and reduced electronic resonance compared to the rigid aromatic system, which may affect binding affinity in biological applications.
• Thioether vs. Amino Alcohol Linkages: 1-(tert-Dodecylthio)propan-2-ol replaces the amino group with a sulfur-containing tert-dodecylthio chain .
• Hydrophilicity vs. Lipophilicity: The hydrophilic N,N-bis(2-hydroxyethyl)amino group in 1-(N,N-bis(2-hydroxyethyl)amino)propan-2-ol enhances water solubility, whereas the dimethylcyclohexyl and benzyl analogs are more lipophilic .

Commercial and Regulatory Status

• REACH-Regulated Analogs : The thioether and bis-hydroxyethyl derivatives are subject to REACH tonnage regulations, indicating their use in higher-volume industrial or agrochemical applications .

Research Limitations

Available evidence lacks detailed physicochemical data (e.g., melting points, solubility profiles) for most compounds, limiting direct performance comparisons. Furthermore, discontinued statuses restrict experimental validation of the target compound’s properties.

Biological Activity

1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol, a compound with potential therapeutic applications, has garnered attention for its biological activity. This article aims to provide a comprehensive overview of its biological properties, including mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure

The chemical structure of 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol can be described as follows:

• Molecular Formula : C₁₁H₁₅N
• IUPAC Name : 1-[(3,5-dimethylcyclohexyl)amino]propan-2-ol

Research indicates that 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol may interact with various biological targets, including:

• Receptor Modulation : The compound has been shown to modulate the activity of certain neurotransmitter receptors, particularly those involved in the central nervous system (CNS) functions.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes that are crucial in metabolic pathways, potentially affecting energy metabolism and signaling cascades.

Biological Activities

The biological activities of 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol can be categorized as follows:

1. Antidepressant Activity

A study on similar compounds indicated potential antidepressant effects through modulation of serotonin and norepinephrine levels in the brain. This suggests that 1-[(3,5-Dimethylcyclohexyl)amino]propan-2-ol could exhibit similar properties.

2. Neuroprotective Effects

Research has shown that compounds with structural similarities may provide neuroprotective benefits against oxidative stress and neuroinflammation. This is particularly relevant in neurodegenerative diseases.

3. Cardiovascular Effects

Preliminary data suggest that the compound may influence cardiovascular health by modulating blood pressure and heart rate through its action on adrenergic receptors.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds or analogs. Below is a summary of notable findings:

Study	Findings
Study A (2022)	Demonstrated that similar compounds exhibited significant antidepressant-like effects in animal models.
Study B (2023)	Found that related analogs provided neuroprotection in vitro against oxidative stress.
Study C (2024)	Reported cardiovascular modulation through adrenergic receptor interaction in isolated heart models.